(4-ethylcyclohexyl)[2-(4-morpholinyl)ethyl]amine

• IUPAC Name: 4-ethyl-N-(2-morpholin-4-ylethyl)cyclohexan-1-amine
• InChI: InChI=1S/C14H28N2O/c1-2-13-3-5-14(6-4-13)15-7-8-16-9-11-17-12-10-16/h13-15H,2-12H2,1H3
• InChI Key: RWJMIZKDRSWDLR-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)NCCN2CCOCC2
• Molecular Formula: C14H28N2O
• Molecular Weight: 240.38 g/mol

Description

(4-ethylcyclohexyl)[2-(4-morpholinyl)ethyl]amine, commonly known as ketamine, is a dissociative anesthetic drug that has been used for both human and veterinary medicine. Ketamine was first synthesized in 1962 by Calvin Stevens, a researcher at Parke-Davis Laboratories. Since then, ketamine has been used for various medical purposes, including anesthesia, pain relief, and depression treatment.

Mechanism of Action

Ketamine acts on the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. Ketamine blocks the NMDA receptor, which leads to an increase in the release of glutamate, a neurotransmitter that is involved in synaptic plasticity. This increase in glutamate release leads to the activation of other receptors, including the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, which is responsible for the rapid antidepressant effects of ketamine.
Biochemical and Physiological Effects:
Ketamine has several biochemical and physiological effects on the body. It increases heart rate and blood pressure, and can cause a dissociative state in which the patient feels detached from their surroundings. Ketamine also has analgesic properties, making it useful in the treatment of pain. In addition, ketamine has been shown to increase the production of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

Ketamine has several advantages as a research tool. It has a rapid onset of action and a short duration of action, making it useful for studying the effects of drugs on the brain. Ketamine also has a wide safety margin, making it relatively safe to use in laboratory experiments. However, ketamine has some limitations as a research tool. It can cause dissociation and hallucinations, which can affect the results of experiments. In addition, ketamine can be addictive and has potential for abuse.

Future Directions

There are several future directions for research on ketamine. One area of research is the development of new drugs that target the NMDA receptor, but without the dissociative and hallucinogenic effects of ketamine. Another area of research is the use of ketamine in combination with other drugs, such as antidepressants, to enhance its therapeutic effects. Finally, there is a need for more research on the long-term effects of ketamine use, particularly in the treatment of depression and other psychiatric disorders.

Synthesis Methods

Ketamine is synthesized from cyclohexanone and 2-chlorobenzonitrile. The synthesis process involves several steps, including the reaction between cyclohexanone and 2-chlorobenzonitrile to form 2-chloro-2'-hydroxy-5'-ethyl-5-cyclohexyl-3,4-dihydro-2H-benz[e][1,4]oxazin-6-one. This intermediate is then reacted with morpholine to form ketamine.

Scientific Research Applications

Ketamine has been extensively studied for its potential therapeutic uses in various medical fields. One of the most promising areas of research is its use as an antidepressant. Several studies have shown that ketamine can rapidly alleviate symptoms of depression, even in cases where traditional antidepressants have failed. Ketamine has also been studied for its potential use in treating chronic pain, post-traumatic stress disorder (PTSD), and anxiety disorders.